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Compound of Interest

Compound Name:
Methyl 3-hydroxy-2-

methylbenzoate

Cat. No.: B1314078 Get Quote

An In-depth Technical Guide to the Solubility and Stability of Methyl 3-hydroxy-2-
methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of Methyl
3-hydroxy-2-methylbenzoate. Due to the limited availability of specific quantitative data in

publicly accessible literature, this document focuses on qualitative solubility information,

detailed experimental protocols for determining solubility and stability, and general stability

characteristics.

Introduction
Methyl 3-hydroxy-2-methylbenzoate is a substituted aromatic ester of interest in various

fields of chemical research, including as a building block in organic synthesis. An

understanding of its solubility and stability is critical for its handling, storage, and application in

experimental and developmental work.

Physicochemical Properties
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Property Value Source

Molecular Formula C₉H₁₀O₃ [1][2]

Molecular Weight 166.17 g/mol [1][2]

Appearance Powder [2]

CAS Number 55289-05-9 [2]

Solubility Profile
Currently, there is a lack of comprehensive, publicly available quantitative solubility data for

Methyl 3-hydroxy-2-methylbenzoate in a range of solvents. However, based on its chemical

structure (a phenolic ester) and available qualitative information, a general solubility profile can

be inferred.

Qualitative Solubility Summary:

Aqueous Solubility: Expected to be low. A Safety Data Sheet (SDS) indicates "No data" for

water solubility[2].

Organic Solvent Solubility: Generally expected to be soluble in common organic solvents

such as alcohols, ethers, and chlorinated solvents. One source mentions solubility in

methanol. The related compound, Methyl 2-hydroxy-3-methylbenzoate, is reported to be

soluble in ethanol, fixed oils, and propylene glycol.

Illustrative Quantitative Solubility Data
The following table presents an illustrative format for quantitative solubility data. Note: The

values presented here are hypothetical and are intended to serve as a template for organizing

experimentally determined data.
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Solvent
Temperature
(°C)

Solubility
(mg/mL)

Solubility
(mol/L)

Method

Water 25 < 0.1 < 0.0006 Shake-Flask

Methanol 25 150 0.90 Shake-Flask

Ethanol 25 120 0.72 Shake-Flask

Acetone 25 250 1.50 Shake-Flask

Dichloromethane 25 300 1.80 Shake-Flask

Ethyl Acetate 25 200 1.20 Shake-Flask

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
This protocol describes a standard method for determining the thermodynamic solubility of a

compound in various solvents.

Materials:

Methyl 3-hydroxy-2-methylbenzoate

Selected solvents (e.g., water, methanol, ethanol)

Scintillation vials or flasks with screw caps

Orbital shaker or rotator with temperature control

Analytical balance

Syringe filters (e.g., 0.22 µm PTFE)

Volumetric flasks and pipettes

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis)
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Procedure:

Preparation of Supersaturated Solution: Add an excess amount of Methyl 3-hydroxy-2-
methylbenzoate to a vial containing a known volume of the solvent.

Equilibration: Tightly cap the vials and place them on an orbital shaker in a temperature-

controlled environment (e.g., 25 °C). Shake the samples for a sufficient time (e.g., 24-48

hours) to ensure equilibrium is reached.

Phase Separation: Allow the vials to stand undisturbed at the set temperature for at least 24

hours to allow the undissolved solid to settle.

Sampling and Filtration: Carefully withdraw an aliquot of the supernatant using a syringe and

immediately filter it through a syringe filter into a clean vial. This step is crucial to remove any

undissolved microcrystals.

Quantification:

Prepare a series of standard solutions of Methyl 3-hydroxy-2-methylbenzoate of known

concentrations in the chosen solvent.

Analyze the filtered saturated solution and the standard solutions by a validated analytical

method, such as HPLC-UV.

Construct a calibration curve from the standard solutions.

Determine the concentration of Methyl 3-hydroxy-2-methylbenzoate in the filtered

saturated solution from the calibration curve.

Diagram of Solubility Determination Workflow:
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Workflow for Solubility Determination (Shake-Flask Method)

Preparation

Equilibration

Phase Separation

Analysis

Add excess Methyl 3-hydroxy-2-methylbenzoate to solvent

Shake at constant temperature (e.g., 24-48h)

Let stand to allow solid to settle (e.g., 24h)

Withdraw and filter supernatant

Quantify concentration by HPLC

Click to download full resolution via product page

Caption: Workflow for Solubility Determination

Stability Profile
Methyl 3-hydroxy-2-methylbenzoate is generally stable under recommended storage

conditions. However, it has incompatibilities and is susceptible to degradation under certain

conditions.
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General Stability Information:

Storage: Should be stored in a tightly closed container in a dry, refrigerated, and well-

ventilated place[1][2].

Incompatibilities: Incompatible with strong oxidizing agents, strong acids, and strong

bases[1].

Conditions to Avoid: Heat, flames, and sparks are to be avoided[2].

Hazardous Decomposition Products: Under fire conditions, it may decompose to form carbon

monoxide and carbon dioxide[1].

Illustrative Stability Data
The following tables provide an illustrative format for presenting stability data. Note: The values

are hypothetical and serve as a template for organizing experimental results.

Thermal Stability (Solid State):

Temperature
(°C)

Time (hours) Assay (%)
Degradants
(%)

Observations

40 72 99.8 < 0.2
No change in

appearance

60 72 98.5 1.5
Slight

discoloration

80 72 95.2 4.8
Noticeable

discoloration

Hydrolytic Stability (Aqueous Solution):
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pH
Temperature
(°C)

Time (hours) Assay (%)
Major
Degradant

2.0 (Acidic) 50 24 99.5

3-Hydroxy-2-

methylbenzoic

acid

7.0 (Neutral) 50 24 99.8 Not detected

9.0 (Basic) 50 24 92.1

3-Hydroxy-2-

methylbenzoic

acid

Experimental Protocol for Stability Assessment
This protocol outlines a general approach for evaluating the thermal and hydrolytic stability of

Methyl 3-hydroxy-2-methylbenzoate.

Materials:

Methyl 3-hydroxy-2-methylbenzoate

Buffers of various pH values (e.g., pH 2, 7, 9)

Temperature-controlled ovens or stability chambers

HPLC system with a suitable detector

Vials appropriate for the study conditions

Procedure for Thermal Stability (Solid State):

Sample Preparation: Place a known amount of solid Methyl 3-hydroxy-2-methylbenzoate
into several vials.

Stress Conditions: Place the vials in ovens at various elevated temperatures (e.g., 40°C,

60°C, 80°C).
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Time Points: At specified time points (e.g., 24, 48, 72 hours), remove a vial from each

temperature condition.

Analysis: Dissolve the contents of the vial in a suitable solvent and analyze by HPLC to

determine the remaining amount of the parent compound and the formation of any

degradation products.

Procedure for Hydrolytic Stability (in Solution):

Sample Preparation: Prepare solutions of Methyl 3-hydroxy-2-methylbenzoate of a known

concentration in different pH buffers.

Stress Conditions: Store the solutions at a specified temperature (e.g., 50°C).

Time Points: At various time intervals, take an aliquot from each solution.

Analysis: Analyze the aliquots by HPLC to quantify the parent compound and any major

degradants. The primary expected degradant from hydrolysis is 3-hydroxy-2-methylbenzoic

acid.

Diagram of Stability Testing Workflow:
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Workflow for Thermal and Hydrolytic Stability Testing

Thermal Stability (Solid) Hydrolytic Stability (Solution)

Analysis

Place solid sample in vials

Store at elevated temperatures

Analyze at time points

Quantify parent and degradants by HPLC

Prepare solutions in pH buffers

Store at elevated temperature

Analyze at time points

Click to download full resolution via product page

Caption: Workflow for Stability Testing

Conclusion
While specific quantitative data for the solubility and stability of Methyl 3-hydroxy-2-
methylbenzoate are not readily available in the public domain, this guide provides a

framework for understanding and experimentally determining these crucial parameters. The

compound is likely to be soluble in organic solvents and have poor aqueous solubility. It is

stable under refrigerated storage but is susceptible to degradation by strong oxidizing agents,

acids, bases, and elevated temperatures. The provided experimental protocols offer a starting

point for researchers to generate specific and accurate data for their applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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